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Abstract
Cog 133, the trifluoroacetate salt of an acetylated 17-amino acid peptide fragment of human

apolipoprotein E (ApoE), represents a promising therapeutic candidate for neurodegenerative

diseases and brain injury. This document provides a comprehensive technical overview of Cog
133 trifluoroacetate, detailing its structure, chemical properties, and mechanism of action. It

includes a compilation of quantitative data, detailed experimental protocols for its evaluation,

and visualizations of its signaling pathways and experimental workflows to support researchers

in the field of neurorestorative drug development.

Introduction
Cog 133 is a synthetic peptide that mimics the receptor-binding region of human ApoE.[1][2] It

has garnered significant interest for its demonstrated neuroprotective and anti-inflammatory

properties. By interacting with the low-density lipoprotein receptor-related protein 1 (LRP1),

Cog 133 modulates critical signaling pathways implicated in neuronal survival, synaptic

plasticity, and inflammation. This guide serves as a technical resource for researchers,

providing essential information to facilitate further investigation into the therapeutic potential of

Cog 133.
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Cog 133 is the trifluoroacetate salt of the N-acetylated peptide with the amino acid sequence

Ac-Leu-Arg-Val-Arg-Leu-Ala-Ser-His-Leu-Arg-Lys-Leu-Arg-Lys-Arg-Leu-Leu-NH2,

corresponding to residues 133-149 of human ApoE.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Cog 133 trifluoroacetate is

presented in Table 1.

Property Value Reference

Molecular Formula C97H181N37O19 · xC2HF3O2 N/A

Molecular Weight 2169.71 g/mol (free base) N/A

Appearance White lyophilized powder N/A

Solubility >1 mg/mL in water N/A

Storage Temperature -20°C N/A

Purity ≥95% (HPLC) N/A

Mechanism of Action
Cog 133 exerts its neuroprotective and anti-inflammatory effects primarily through its

interaction with the Low-Density Lipoprotein Receptor-Related Protein 1 (LRP1). This

interaction initiates a cascade of downstream signaling events that collectively contribute to its

therapeutic potential.

LRP1 Binding and NMDA Receptor Inhibition
Cog 133 binds to LRP1, which in turn leads to the inhibition of the N-methyl-D-aspartate

(NMDA) receptor. This modulation of NMDA receptor activity is a key mechanism underlying its

neuroprotective effects, as excessive NMDA receptor activation is a known contributor to

excitotoxicity and neuronal cell death in various neurological conditions.
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Cog 133 Signaling Pathway via LRP1 and NMDA Receptor.

Anti-Inflammatory Effects
Cog 133 has been shown to possess potent anti-inflammatory properties. It reduces the

production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and

Interleukin-1 beta (IL-1β). This is achieved, at least in part, through the inhibition of the NF-κB

signaling pathway, a central regulator of inflammation.

Cog 133 NF-κB PathwayInhibits Pro-inflammatory
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://insight.jci.org/articles/view/134539
https://insight.jci.org/articles/view/134539
https://www.jneurosci.org/content/42/20/4054
https://www.benchchem.com/product/b15327858#cog-133-trifluoroacetate-structure-and-chemical-properties
https://www.benchchem.com/product/b15327858#cog-133-trifluoroacetate-structure-and-chemical-properties
https://www.benchchem.com/product/b15327858#cog-133-trifluoroacetate-structure-and-chemical-properties
https://www.benchchem.com/product/b15327858#cog-133-trifluoroacetate-structure-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15327858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15327858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

